Guanosine, 2'-C-methyl-, 5'-(2-((3-hydroxy-2,2-dimethyl-1-oxopropyl)thio)ethyl N-(phenylmethyl)phosphoramidate)
Overview
Description
Scientific Research Applications
Role in tRNA Modification
Guanosine derivatives play a crucial role in the modification of transfer RNA (tRNA) in eukaryotic cells. Specifically, guanosine at position 26 in the D-stem and the anticodon stem junction is modified to N2,N2-dimethylguanosine (m2(2)G26). This modification is essential for the proper functioning of tRNA and involves specific tRNA architectural requirements. The enzyme responsible for this modification, the SAM-dependent tRNA (m2(2)G26)-methyltransferase, requires a particular orientation of guanosine within the 3D core of the tRNA molecule, showcasing the intricate nature of tRNA processing and modification (Edqvist, Straby, & Grosjean, 1995).
Involvement in cGMP Synthesis and NO Signaling
Guanosine derivatives are also central to the synthesis of cyclic guanosine monophosphate (cGMP), a critical secondary messenger in various physiological functions. The enzyme guanylyl cyclase, which comes in soluble and particular isoforms, is primarily responsible for cGMP synthesis. Notably, the NO-sensitive soluble guanylyl cyclase (sGC) isoform is a major contributor to cGMP synthesis in the central nervous system (CNS). This pathway, involving cGMP and nitric oxide (NO), plays a crucial role in learning, memory, and other neurobiological functions, and its modulation has implications in aging and neurodegenerative diseases like Alzheimer's (Domek-Łopacińska & Strosznajder, 2010).
Potential in Cardiovascular Research
Guanosine derivatives have been identified as potential biomarkers in cardiovascular research. For instance, 8-Hydroxy-2-deoxyguanosine (8-OHdG), formed after the repair of ROS-mediated DNA damages, is a recognized biomarker of oxidative DNA damage. Elevated levels of 8-OHdG have been associated with various pathological conditions, including cardiovascular disease (CVD). A meta-analysis revealed that CVD patients exhibit higher 8-OHdG levels than controls, indicating its potential as a predictive biomarker for cardiovascular health (Di Minno et al., 2016).
Neuromodulatory and Neuroprotective Effects
Guanosine has emerged as a significant neuromodulator with potential therapeutic applications in various brain disorders. It exerts neurotrophic and neuroprotective effects, mitigating the consequences of seizures, spinal cord injury, pain, mood disorders, and aging-related diseases such as ischemia, Parkinson’s, and Alzheimer’s diseases. The mechanism of action involves modulating glutamatergic and adenosinergic systems, calcium-activated potassium channels, and intracellular pathways that protect against oxidative damage, mitochondrial dysfunction, and inflammation (Lanznaster et al., 2016).
Guanosine and Neuropathologies
Guanosine's role extends to the treatment and understanding of various neuropathologies. It is released in the brain under normal and pathological conditions, where it helps reduce neuroinflammation, oxidative stress, excitotoxicity, and promotes trophic effects in neuronal and glial cells. Its neurobiological properties and interaction with the adenosinergic system have shown protective effects in various CNS disease models, suggesting its potential as a therapeutic target for several neuropathologies (Bettio et al., 2016).
properties
IUPAC Name |
S-[2-[[(2R,3R,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxy-4-methyloxolan-2-yl]methoxy-(benzylamino)phosphoryl]oxyethyl] 3-hydroxy-2,2-dimethylpropanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35N6O9PS/c1-24(2,13-32)22(35)42-10-9-38-41(37,28-11-15-7-5-4-6-8-15)39-12-16-18(33)25(3,36)21(40-16)31-14-27-17-19(31)29-23(26)30-20(17)34/h4-8,14,16,18,21,32-33,36H,9-13H2,1-3H3,(H,28,37)(H3,26,29,30,34)/t16-,18-,21-,25-,41?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGHMGRXAHIXTBM-TWFJNEQDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(NCC4=CC=CC=C4)OCCSC(=O)C(C)(C)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(NCC4=CC=CC=C4)OCCSC(=O)C(C)(C)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N6O9PS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901028050 |
Source
|
| Record name | IDX-184 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901028050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
626.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Guanosine, 2'-C-methyl-, 5'-(2-((3-hydroxy-2,2-dimethyl-1-oxopropyl)thio)ethyl N-(phenylmethyl)phosphoramidate) | |
CAS RN |
1036915-08-8 |
Source
|
| Record name | 2′-C-Methylguanosine 5′-[2-[(3-hydroxy-2,2-dimethyl-1-oxopropyl)thio]ethyl N-(phenylmethyl)phosphoramidate] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1036915-08-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | IDX-184 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1036915088 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | IDX-184 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901028050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | IDX-184 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4W44B4S9OC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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